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Compound of Interest

Compound Name: Bisibutiamine

Cat. No.: B1681778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential, immediate safety and logistical information for handling

Bisibutiamine, a synthetic derivative of thiamine also known as Sulbutiamine.[1][2][3]

Adherence to these procedural guidelines is critical for ensuring personnel safety and

maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
While comprehensive toxicological properties of Bisibutiamine are not fully detailed in all

sources, it is prudent to handle it with care.[1] Standard laboratory safety protocols should be

strictly followed. The recommended personal protective equipment is outlined below.
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

To prevent eye contact with the

powder or solutions.

Hand Protection
Chemical-resistant protective

gloves (e.g., nitrile).

To avoid direct skin contact.

Gloves should be inspected

before use and disposed of

properly after handling.

Body Protection A lab coat or protective gown.
To prevent contamination of

personal clothing.

Respiratory Protection
NIOSH/MSHA approved

respirator.

Recommended when handling

the powder form to avoid

inhalation of dust, especially if

ventilation is inadequate.

This data is compiled from multiple safety data sheets. Always refer to the specific SDS

provided by your supplier for the most accurate information.

Operational Plan for Safe Handling
A systematic approach is crucial to minimize exposure risk when working with Bisibutiamine.

2.1. Area Preparation

Ensure work is conducted in a well-ventilated area, preferably within a chemical fume hood.

An eyewash station and safety shower must be readily accessible.[4]

2.2. Handling the Compound

Avoid the formation of dust and aerosols.

Prevent all direct contact with the substance, including skin, eye contact, and inhalation.

Do not eat, drink, or smoke in the handling area.
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2.3. Storage

Store in a tightly sealed container.

Keep in a cool, dry place, with a recommended temperature between 2-8°C.[1]

Protect from direct sunlight.[4]

Emergency Procedures
3.1. First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[4]

Skin Contact
Wash the affected area thoroughly with soap

and water. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

medical attention.[4]

Ingestion

Do not induce vomiting. Clean the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

3.2. Accidental Release

Evacuate the area and ensure adequate ventilation.

Wear the full complement of prescribed personal protective equipment.

Prevent the spill from entering drains or watercourses.

Use an inert absorbent material to contain and clean up the spill.
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Collect the absorbed material and contaminated surfaces into a suitable container for

disposal.

Disposal Plan
All waste materials, including contaminated gloves, absorbent materials, and empty containers,

should be disposed of in accordance with local, state, and federal regulations for chemical

waste. Do not release into the environment.

Physical and Chemical Properties
Property Value

Synonyms
Bisibuthiamine, O-Isobutyroylthiamine

disulfide[1]

CAS Number 3286-46-2[1]

Molecular Formula C₃₂H₄₆N₈O₆S₂[1]

Molecular Weight 702.89 g/mol [1]

Appearance White to almost white powder/crystal[1]

Melting Point 137 °C (decomposes)[1]

Experimental Protocols
Detailed experimental protocols for Bisibutiamine are not widely available in public safety

documents. Researchers should develop specific standard operating procedures (SOPs)

based on the intended application, incorporating the safety information provided in this guide

and the supplier's Safety Data Sheet.

Safety Workflow Diagram
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Caption: Workflow for the safe handling of Bisibutiamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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